Cas no 1806003-00-8 (2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine
• CAS No: 1806003-00-8
• MF: C₇H₅Br₂F₂N
• MW: 300.926107168198
• CID: 4799072
• Update Time: 2025-06-22

2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H5Br2F2N/c8-3-5-1-4(7(10)11)2-6(9)12-5/h1-2,7H,3H2
• InChI Key： MWUQOHNVNVJAMF-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C=C(N=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine

Introduction to 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine (CAS No. 1806003-00-8)

2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine, identified by its CAS number 1806003-00-8, is a highly versatile and synthetically valuable heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications. The structural features of 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine, particularly the presence of bromo and difluoromethyl substituents, make it an attractive intermediate for the development of novel bioactive molecules.

The compound's molecular structure consists of a pyridine ring substituted with a bromine atom at the 2-position, a bromomethyl group at the 6-position, and a difluoromethyl group at the 4-position. This unique arrangement of functional groups provides multiple sites for chemical modification, enabling researchers to tailor its properties for specific applications. The bromo and bromomethyl groups are particularly useful for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings, which are fundamental in constructing complex organic molecules.

2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine has found utility in the synthesis of various pharmacologically active compounds. Its incorporation into drug candidates can enhance binding affinity, metabolic stability, and pharmacokinetic profiles. Recent studies have demonstrated its role in the development of kinase inhibitors, which are critical in targeted cancer therapies. The difluoromethyl group, in particular, is known to improve lipophilicity and metabolic resistance, making it a preferred moiety in drug design.

In addition to pharmaceutical applications, this compound has been explored in agrochemical research. The structural motifs present in 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine are often found in herbicides and fungicides due to their ability to interact with biological targets in plants. Researchers have leveraged its reactivity to develop novel compounds with enhanced efficacy against resistant strains of weeds and fungi.

The synthesis of 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation reactions to introduce bromine atoms at the desired positions, followed by selective methylation or functionalization to achieve the final structure. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.

The growing interest in fluorinated compounds has further highlighted the significance of 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine. Fluoroaromatics and heterocycles are increasingly being incorporated into drug candidates due to their favorable pharmacokinetic properties. The presence of two fluorine atoms in this compound not only enhances its lipophilicity but also contributes to its metabolic stability by resisting degradation pathways that typically affect hydrocarbon-based structures.

From a computational chemistry perspective, 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications at the 2-, 4-, and 6-positions can influence binding affinity and selectivity. Such information is invaluable for rational drug design and optimizing lead compounds.

The industrial production of 1806003-00-8 adheres to stringent quality control measures to ensure consistency and reliability for research applications. Manufacturers prioritize purity standards to minimize impurities that could interfere with downstream synthetic steps or biological assays. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for quality assurance.

The future prospects of 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine are promising, with ongoing research exploring new synthetic routes and applications. Its role in developing next-generation therapeutics continues to expand as scientists uncover novel ways to exploit its structural versatility. Collaborative efforts between academia and industry are likely to drive innovation in this domain.

In conclusion, 2-Bromo-6-(bromomethyl)-4-(difluoromethyl)pyridine (CAS No. 1806003-00-8) is a cornerstone compound in modern chemical synthesis, particularly within pharmaceuticals and agrochemicals. Its unique structural features offer unparalleled opportunities for functionalization and application development, making it an indispensable tool for researchers worldwide.